Cas no 85862-85-7 (4-azido-2-chloro-1-fluorobenzene)

• Product Name: 4-azido-2-chloro-1-fluorobenzene
• CAS No: 85862-85-7
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 4465233
• PubChem ID: 43154618
• Update Time: 2025-05-22

4-azido-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-azido-2-chloro-1-fluoro-
• 4-azido-2-chloro-1-fluorobenzene
• KDA86285
• MFCD00211406
• SCHEMBL15740371
• AKOS009323660
• CPTIGEURUINHDD-UHFFFAOYSA-N
• F2157-0511
• CS-0251218
• 3-Chloro-4-fluorophenyl azide
• 85862-85-7
• EN300-54030

• Inchi： 1S/C6H3ClFN3/c7-5-3-4(10-11-9)1-2-6(5)8/h1-3H
• InChI Key： CPTIGEURUINHDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 171
• Monoisotopic Mass: 171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 14.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 4-azido-2-chloro-1-fluorobenzene

4-Azido-2-Chloro-1-Fluorobenzene: A Comprehensive Overview

4-Azido-2-Chloro-1-Fluorobenzene, also known by its CAS Registry Number 85862-85-7, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its benzene ring structure, which is substituted with three distinct functional groups: an azide group (-N3) at the para position, a chlorine atom at the meta position, and a fluorine atom at the ortho position. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in synthetic chemistry and materials science.

The synthesis of 4-Azido-2-Chloro-1-Fluorobenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of this compound, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby reducing reaction times and minimizing waste generation.

In terms of physical properties, 4-Azido-2-Chloro-1-Fluorobenzene exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various solution-phase reactions, particularly those requiring precise control over molecular interactions. The compound's stability under thermal and photochemical conditions has also been extensively studied, with findings indicating moderate thermal stability up to 200°C in inert atmospheres.

The electronic properties of 4-Azido-2-Chloro-1-Fluorobenzene are heavily influenced by the electron-withdrawing effects of the chlorine and fluorine substituents. These effects enhance the electrophilic character of the benzene ring, making it more susceptible to nucleophilic aromatic substitution reactions. The azide group further modulates these electronic effects, introducing a potential for click chemistry applications. Recent studies have demonstrated the utility of this compound as a precursor in the synthesis of bioactive molecules, where its azide functionality can be readily converted into other functional groups via well-established chemical transformations.

In the context of materials science, 4-Azido-2-Chloro-1-Fluorobenzene has found applications in the development of advanced polymers and coordination networks. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored, with researchers exploiting its azide group for post-synthetic modifications. These modifications enable the creation of porous materials with tailored properties for gas storage and separation applications.

The biological activity of 4-Azido-2-Chloro-1-Fluorobenzene has also garnered attention in recent years. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound in anticancer drug discovery. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways has opened avenues for its use in anti-inflammatory therapies.

In terms of environmental impact, 4-Azido-2-Chloro-1-Fluorobenzene demonstrates low acute toxicity to aquatic organisms under standard testing conditions. However, its persistence in environmental matrices remains an area of active research, particularly given its potential use in industrial applications. Regulatory agencies have established guidelines for safe handling and disposal practices to mitigate any adverse environmental effects.

The future prospects for 4-Azido-2-Chloro-1-fluorobenzene are promising, driven by ongoing advancements in synthetic chemistry and materials science. Researchers are actively exploring novel applications in areas such as drug delivery systems and nanotechnology. The integration of computational chemistry tools with experimental studies is expected to further enhance our understanding of this compound's properties and optimize its utilization across diverse industries.